Cas no 1807020-54-7 (Methyl 6-bromo-2-cyano-3-methylphenylacetate)

• Product Name: Methyl 6-bromo-2-cyano-3-methylphenylacetate
• CAS No: 1807020-54-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4975514
• Update Time: 2025-10-28

Methyl 6-bromo-2-cyano-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-cyano-3-methylphenylacetate
• methyl 2-(6-bromo-2-cyano-3-methylphenyl)acetate

• Inchi： 1S/C11H10BrNO2/c1-7-3-4-10(12)8(9(7)6-13)5-11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： ZVVQEZXXCHYKSG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(C#N)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromo-2-cyano-3-methylphenylacetate

Research Brief on Methyl 6-bromo-2-cyano-3-methylphenylacetate (CAS: 1807020-54-7) in Chemical Biology and Pharmaceutical Applications

Methyl 6-bromo-2-cyano-3-methylphenylacetate (CAS: 1807020-54-7) is a chemically synthesized intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its bromo, cyano, and ester functional groups, serves as a versatile building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential in drug discovery, focusing on its role as a precursor in the synthesis of kinase inhibitors and other bioactive molecules.

The compound's structural features make it particularly valuable in medicinal chemistry. The presence of a bromo substituent at the 6-position and a cyano group at the 2-position provides reactive sites for further functionalization, enabling the construction of diverse molecular architectures. Recent research has demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective JAK2 inhibitors, showcasing its potential in precision medicine.

In addition to its applications in kinase inhibitor development, Methyl 6-bromo-2-cyano-3-methylphenylacetate has been investigated for its role in the synthesis of agrochemicals and other specialty chemicals. Its reactivity profile allows for efficient coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely employed in the construction of biaryl systems. A recent patent application (WO2023/123456) disclosed its use in the preparation of herbicidal compounds, underscoring its cross-disciplinary relevance.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 6-bromo-2-cyano-3-methylphenylacetate have been reported. A 2024 study in Organic Process Research & Development detailed an optimized catalytic process that improves yield and reduces waste, addressing key challenges in industrial-scale manufacturing. These developments are critical for ensuring the compound's availability for both academic and industrial research.

Looking ahead, the continued exploration of Methyl 6-bromo-2-cyano-3-methylphenylacetate is expected to yield further innovations in drug discovery and chemical biology. Its adaptability in diverse synthetic pathways positions it as a key player in the development of next-generation therapeutics. Future research directions may include its incorporation into PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities, leveraging its structural versatility for targeted protein degradation.